N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-4-methylbenzamide
• InChI: InChI=1S/C19H22N2O3S/c1-3-25(23,24)21-12-4-5-16-13-17(10-11-18(16)21)20-19(22)15-8-6-14(2)7-9-15/h6-11,13H,3-5,12H2,1-2H3,(H,20,22)
• InChI Key: RNVTTYUAYRUBLT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide, also known as ESMT, is a synthetic compound that has garnered considerable attention in recent years due to its potential applications in scientific research. ESMT is a highly versatile compound, and its unique properties have enabled it to be used in a wide range of applications, including biochemical and physiological studies, as well as drug development and drug delivery.

Scientific Research Applications

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been used in a wide range of scientific research applications, including drug development and drug delivery. In particular, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been used in the development of novel drug delivery systems, such as liposomes and nanoparticles. Additionally, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been used in the design of novel drug-targeting strategies, such as site-specific delivery of drugs to specific tissues or organs. Furthermore, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been used in the development of novel drug formulations, such as prodrugs, that can improve the pharmacokinetic and pharmacodynamic properties of drugs.

Mechanism of Action

The mechanism of action of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide is not fully understood, but it is believed to be related to its ability to form hydrogen bonds with other molecules. N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide is able to form strong hydrogen bonds with molecules such as amino acids, nucleic acids, and other molecules, which can lead to the formation of a stable complex. This complex can then interact with the target molecule, which can lead to the desired effect.
Biochemical and Physiological Effects
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been shown to have a number of biochemical and physiological effects. In particular, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide has been shown to have neuroprotective effects, as well as to be able to modulate the activity of enzymes and other proteins.

Advantages and Limitations for Lab Experiments

The use of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide in lab experiments has a number of advantages, such as its high solubility in aqueous solutions, its low toxicity, and its ability to form strong hydrogen bonds with other molecules. Additionally, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide is relatively easy to synthesize and is relatively inexpensive. However, there are also some limitations to the use of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide in lab experiments, such as its low stability in the presence of light and heat, and its potential to form complexes with other molecules that can interfere with the desired effect.

Future Directions

There are a number of potential future directions for the use of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide in scientific research. For example, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide could be used in the development of novel drug delivery systems, such as liposomes and nanoparticles, that could improve the pharmacokinetic and pharmacodynamic properties of drugs. Additionally, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide could be used in the design of novel drug-targeting strategies, such as site-specific delivery of drugs to specific tissues or organs. Furthermore, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide could be used in the development of novel drug formulations, such as prodrugs, that could improve the pharmacokinetic and pharmacodynamic properties of drugs. Finally, N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide could be used in the development of novel therapeutic agents, such as small molecule inhibitors, that could target specific proteins or pathways.

Synthesis Methods

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide can be synthesized via a number of different methods. The most common method is the reaction of ethanesulfonyl chloride with 4-methylbenzamide in the presence of a base. This reaction produces N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide in high yields. Other methods for synthesizing N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-methylbenzamide include the reaction of ethanesulfonyl chloride with 4-methylbenzaldehyde in the presence of a base, and the reaction of ethanesulfonyl chloride with 4-methylbenzyl alcohol in the presence of a base.